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Compound of Interest

Compound Name: 3,5-Dimethylphenol-d10

Cat. No.: B15383901 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of 3,5-
Dimethylphenol-d10, including comparative data with its unlabeled counterpart. It also

outlines a standard experimental protocol for molecular weight determination and illustrates the

analytical workflow.

Core Data
The molecular weight of chemical compounds is a fundamental parameter in research and

development, impacting everything from reaction stoichiometry to analytical characterization.

For isotopically labeled compounds such as 3,5-Dimethylphenol-d10, precise molecular

weight determination is crucial for its application in metabolic studies, quantitative analysis, and

as an internal standard.

Quantitative Data Summary
The table below summarizes the key molecular weight information for both 3,5-
Dimethylphenol-d10 and its non-deuterated form, 3,5-Dimethylphenol.

Compound Molecular Formula
Molecular Weight (
g/mol )

CAS Number

3,5-Dimethylphenol-

d10
C₈D₁₀O 132.226[1] 1192812-51-3[1]

3,5-Dimethylphenol C₈H₁₀O 122.16[2][3] 108-68-9[2][4][5][6][7]
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Experimental Protocol: Molecular Weight
Determination by Gas Chromatography-Mass
Spectrometry (GC-MS)
The determination of the molecular weight of 3,5-Dimethylphenol-d10 is routinely achieved

using Gas Chromatography-Mass Spectrometry (GC-MS). This technique separates the

analyte from a mixture and then ionizes it to determine its mass-to-charge ratio, which directly

corresponds to its molecular weight.

Objective: To verify the molecular weight of 3,5-Dimethylphenol-d10.

Materials:

3,5-Dimethylphenol-d10 standard

High-purity solvent (e.g., Dichloromethane, Hexane)

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

Appropriate GC column (e.g., non-polar or medium-polar)

Inert carrier gas (e.g., Helium, Hydrogen)

Methodology:

Sample Preparation: A dilute solution of 3,5-Dimethylphenol-d10 is prepared in a suitable

high-purity solvent. The concentration should be optimized to avoid detector saturation.

GC Separation:

The GC oven temperature program is set to ensure good separation of the analyte from

any potential impurities and the solvent front. A typical program might start at a low

temperature, ramp up to a higher temperature, and then hold for a period.

A small volume of the prepared sample is injected into the GC inlet, where it is vaporized.
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The vaporized sample is carried onto the analytical column by the inert carrier gas. The

separation is based on the differential partitioning of the analyte between the mobile phase

(carrier gas) and the stationary phase of the column.

MS Detection and Analysis:

As the 3,5-Dimethylphenol-d10 elutes from the GC column, it enters the ion source of the

mass spectrometer.

In the ion source, the molecules are ionized, typically through electron ionization (EI).

The resulting ions are then accelerated and separated based on their mass-to-charge ratio

(m/z) by the mass analyzer.

The detector records the abundance of ions at each m/z value, generating a mass

spectrum. The molecular ion peak ([M]⁺) in the mass spectrum will correspond to the

molecular weight of 3,5-Dimethylphenol-d10.

Analytical Workflow
The following diagram illustrates the logical workflow for the determination of the molecular

weight of 3,5-Dimethylphenol-d10 using GC-MS.
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Workflow for Molecular Weight Determination of 3,5-Dimethylphenol-d10

Sample Preparation
(Dilution in Solvent)

GC Injection and Separation

Elution and Transfer to MS

Ionization
(e.g., Electron Ionization)

Mass Analysis
(Separation by m/z)

Detection and Spectrum Generation

Data Analysis
(Identification of Molecular Ion Peak)

Click to download full resolution via product page

Caption: A flowchart of the GC-MS analytical workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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